Cas no 1000526-58-8 ([3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile)

• Product Name: [3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile
• CAS No: 1000526-58-8
• MF: C₉H₅F₄N
• MW: 203.13631606102
• MDL: MFCD09832250
• CID: 1124805
• PubChem ID: 20112158
• Update Time: 2025-08-04

[3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• [3-Fluoro-2-(trifluoromethyl)phenyl]acetonitrile
• 3-Fluoro-2-(trifluoromethyl)phenylacetonitrile
• 1000526-58-8
• 2-[3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile
• AKOS015956554
• JS-4540
• 2-(3-Fluoro-2-(trifluoromethyl)phenyl)acetonitrile
• CS-0439529
• MFCD09832250
• [3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile

• MDL： MFCD09832250
• Inchi： 1S/C9H5F4N/c10-7-3-1-2-6(4-5-14)8(7)9(11,12)13/h1-3H,4H2
• InChI Key： UADIGAUUNBZPDF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CC#N)=C1C(F)(F)F

Computed Properties

• Exact Mass: 203.03581181g/mol
• Monoisotopic Mass: 203.03581181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes